Cas no 84174-23-2 (4-{[methyl(nitroso)amino]methyl}benzonitrile)
84174-23-2 structure
Product Name:4-{[methyl(nitroso)amino]methyl}benzonitrile
CAS No:84174-23-2
MF:C9H9N3O
MW:175.187261343002
CID:1821342
PubChem ID:55205
Update Time:2025-04-21
4-{[methyl(nitroso)amino]methyl}benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- p-[(Methylnitrosoamino)methyl]benzonitrile
- 4-{[methyl(nitroso)amino]methyl}benzonitrile
- benzonitrile, 4-[(methylnitrosoamino)methyl]-
- N-[(4-cyanophenyl)methyl]-N-methylnitrous amide
- 4-((Methylnitrosoamino)methyl)benzonitrile
- UNII-D70BTX5V9U
- p-((Methylnitrosamino)methyl)benzonitrile
- 84174-23-2
- DTXSID90233087
- p-Toluonitrile, alpha-(methylnitrosoamino)-
- BRN 5518446
- CHEMBL104046
- Benzonitrile, 4-((methylnitrosoamino)methyl)-
- BENZONITRILE, p-((METHYLNITROSAMINO)METHYL)-
- CCRIS 2573
- N-Nitroso-N-(p-cyanobenzyl)methylamine
- D70BTX5V9U
- N-Nitroso-N-(4-cyanobenzyl)methylamine
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- Inchi: 1S/C9H9N3O/c1-12(11-13)7-9-4-2-8(6-10)3-5-9/h2-5H,7H2,1H3
- InChI Key: QBSLDCANAUJINC-UHFFFAOYSA-N
- SMILES: O=NN(C)CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.5Ų
4-{[methyl(nitroso)amino]methyl}benzonitrile Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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